Cas no 511533-38-3 (2,3-Dihydro-5-iodoinden-1-one)

• Product Name: 2,3-Dihydro-5-iodoinden-1-one
• CAS No: 511533-38-3
• MF: C₉H₇IO
• MW: 258.055754899979
• MDL: MFCD09744086
• CID: 366621
• PubChem ID: 44829109
• Update Time: 2025-06-08

2,3-Dihydro-5-iodoinden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2,3-dihydro-1H-inden-1-one
• 2,3-dihydro-5-iodoinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5-iodo-
• 5-Iodo-1-Indanone
• 5-iodo-2,3-dihydroinden-1-one
• 5-Iodoindan-1-one
• 2,3-Dihydro-5-iodo-1H-inden-1-one
• FT-0646278
• A828465
• DTXSID20661192
• MB07544
• AKOS015853853
• J-507000
• MFCD09744086
• CS-0001932
• SCHEMBL16082766
• PS-3993
• 511533-38-3
• 2,3-Dihydro-5-iodoinden-1-one

• MDL： MFCD09744086
• Inchi： 1S/C9H7IO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5H,1,4H2
• InChI Key： XVDWDHAAIWZKRU-UHFFFAOYSA-N
• SMILES： IC1C=CC2C(CCC=2C=1)=O

Computed Properties

• Exact Mass: 257.95400
• Monoisotopic Mass: 257.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.882
• Boiling Point: 326 ºC
• Flash Point: 151 ºC
• Refractive Index: 1.674
• PSA: 17.07000
• LogP: 2.42010

Additional information on 2,3-Dihydro-5-iodoinden-1-one

2,3-Dihydro-5-iodoinden-1-one (CAS No. 511533-38-3): An Overview of Its Synthesis, Applications, and Recent Research

2,3-Dihydro-5-iodoinden-1-one (CAS No. 511533-38-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a substituted indenone framework with an iodine substituent at the 5-position. The iodine atom plays a crucial role in the compound's reactivity and functional versatility, making it an attractive candidate for various applications.

The synthesis of 2,3-dihydro-5-iodoinden-1-one typically involves multi-step reactions that leverage the reactivity of indenone derivatives. One common approach is the iodination of 2,3-dihydroinden-1-one using iodine or an iodinating agent such as N-iodosuccinimide (NIS). This reaction is often carried out under mild conditions to ensure selective substitution at the 5-position. The resulting compound can then be further functionalized through various chemical transformations to access a wide range of derivatives.

In recent years, 2,3-dihydro-5-iodoinden-1-one has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 2,3-dihydroindenone-based derivatives with potent anti-cancer activity. These compounds were found to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy agents.

Beyond its medicinal applications, 2,3-dihydro-5-iodoinden-1-one has also shown promise in materials science. The presence of the iodine substituent can significantly influence the electronic properties of the molecule, making it suitable for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials demonstrated that 2,3-dihydroindenone-based polymers exhibited excellent charge transport properties and could be used as active layers in organic solar cells.

The stability and reactivity of 2,3-dihydro-5-iodoinden-1-one have also been explored in depth. Researchers have found that the compound can undergo various chemical transformations, such as cross-coupling reactions and cycloadditions, to form complex molecular architectures. These reactions are often facilitated by transition metal catalysts and can be performed under mild conditions, making them highly practical for large-scale synthesis.

In addition to its synthetic utility, 2,3-dihydro-5-iodoinden-1-one has been investigated for its potential as a probe molecule in chemical biology. The iodine substituent can be used as a handle for bioconjugation reactions, allowing the attachment of various functional groups or biomolecules. This property makes it valuable for studying protein-protein interactions and other biological processes at the molecular level.

The environmental impact of 2,3-dihydro-5-iodoinden-1-one and its derivatives has also been considered in recent studies. Researchers have developed green synthetic methods that minimize waste and reduce the use of hazardous reagents. For example, a study published in Green Chemistry described a sustainable route to synthesize 2,3-dihydroindenone-based compounds using water as a solvent and environmentally friendly catalysts.

In conclusion, 2,3-dihydro-5-iodoinden-1-one (CAS No. 511533-38-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and chemical biology. Its unique molecular structure and reactivity make it an invaluable tool for researchers seeking to develop new bioactive molecules and advanced materials. As research continues to advance, it is likely that new applications and properties of this compound will be discovered, further expanding its utility in various scientific fields.